N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C20H21FN2O5/c1-26-17-8-5-15(10-18(17)27-2)23-11-14(9-20(23)25)22-19(24)12-28-16-6-3-13(21)4-7-16/h3-8,10,14H,9,11-12H2,1-2H3,(H,22,24)
• InChI Key: ZVPRHNSEVARNJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)COC3=CC=C(C=C3)F)OC
• Molecular Formula: C20H21FN2O5
• Molecular Weight: 388.4 g/mol

Description

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(4-fluorophenoxy)acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as protein kinase inhibitors, which are designed to target specific proteins that are involved in the growth and spread of cancer cells.

Mechanism of Action

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(4-fluorophenoxy)acetamide works by inhibiting the activity of a protein kinase known as Bruton's tyrosine kinase (BTK). BTK is involved in the signaling pathways that regulate the growth and survival of cancer cells, and inhibiting its activity can lead to the death of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on cancer cells. It can induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis (programmed cell death) in cancer cells. It can also inhibit the migration and invasion of cancer cells, which can help to prevent the spread of cancer to other parts of the body.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(4-fluorophenoxy)acetamide is that it is highly selective for BTK, which means that it has fewer off-target effects than other protein kinase inhibitors. This can make it a more effective and safer treatment option for cancer patients. However, one limitation of this compound is that it can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several potential future directions for research on N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(4-fluorophenoxy)acetamide. One area of interest is in combination therapy, where this compound is used in combination with other drugs to enhance its effectiveness. Another area of interest is in developing new formulations of this compound that can improve its bioavailability and make it more effective in treating cancer. Finally, there is interest in studying the long-term effects of this compound treatment, including its potential to induce drug resistance in cancer cells.

Synthesis Methods

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(4-fluorophenoxy)acetamide is synthesized through a multi-step process that involves the reaction of several different chemical compounds. The process begins with the synthesis of 4-fluorophenol, which is then reacted with 2-bromoacetamide to form 2-(4-fluorophenoxy)acetamide. This compound is then reacted with 3,4-dimethoxyphenylacetic acid to form the final product, this compound.

Scientific Research Applications

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-2-(4-fluorophenoxy)acetamide has been extensively studied in preclinical models of cancer, and has shown promising results in inhibiting the growth and spread of cancer cells. It has been shown to be effective against a variety of different types of cancer, including lymphoma, leukemia, and solid tumors.